(22S)-22-Hydroxycholest-5-en-3β-yl Acetate
(22S)-22-Hydroxycholest-5-en-3β-yl Acetate
Brand Name:
Vulcanchem
CAS No.:
54604-57-8
VCID:
VC0046876
InChI:
InChI=1S/C29H48O3/c1-18(2)7-12-27(31)19(3)24-10-11-25-23-9-8-21-17-22(32-20(4)30)13-15-28(21,5)26(23)14-16-29(24,25)6/h8,18-19,22-27,31H,7,9-17H2,1-6H3/t19-,22-,23-,24+,25-,26-,27-,28-,29+/m0/s1
SMILES:
CC(C)CCC(C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C)O
Molecular Formula:
C29H48O3
Molecular Weight:
444.7
(22S)-22-Hydroxycholest-5-en-3β-yl Acetate
CAS No.: 54604-57-8
Cat. No.: VC0046876
Molecular Formula: C29H48O3
Molecular Weight: 444.7
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 54604-57-8 |
|---|---|
| Molecular Formula | C29H48O3 |
| Molecular Weight | 444.7 |
| IUPAC Name | [(3S,8S,9S,10R,13S,14S,17R)-17-[(2S,3S)-3-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C29H48O3/c1-18(2)7-12-27(31)19(3)24-10-11-25-23-9-8-21-17-22(32-20(4)30)13-15-28(21,5)26(23)14-16-29(24,25)6/h8,18-19,22-27,31H,7,9-17H2,1-6H3/t19-,22-,23-,24+,25-,26-,27-,28-,29+/m0/s1 |
| Standard InChI Key | WICQHKDZHVVRAU-MEMICBDASA-N |
| SMILES | CC(C)CCC(C(C)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)C)C)C)O |
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